BE“GHE Foundational & Exploratory

Check Availability & Pricing

CAS number and safety data for ethyl 2-
iodobenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-lodobenzoate

Cat. No.: B1229623

An In-depth Technical Guide to Ethyl 2-lodobenzoate: Synthesis, Safety, and Handling
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical intermediate, ethyl 2-
iodobenzoate, including its CAS number, safety data, and detailed experimental protocols.
The information is intended for professionals in research, development, and manufacturing who
utilize this compound in their work.

Chemical Identification and Properties

Ethyl 2-iodobenzoate is an aromatic ester with the chemical formula CoHolO2.[1][2][3] It is
commonly used in organic synthesis as a building block for more complex molecules,
particularly in the pharmaceutical industry.[2][4]

Table 1: Chemical Identifiers for Ethyl 2-lodobenzoate
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Identifier Value

CAS Number 1829-28-3[1][2][5][6]
Molecular Formula CoHslO2[1][2][6]
Molecular Weight 276.07 g/mol [1]

IUPAC Name ethyl 2-iodobenzoate[1][3]

2-lodobenzoic acid ethyl ester, Ethyl o-

Synonyms )
iodobenzoate[7][8]

Table 2: Physical and Chemical Properties of Ethyl 2-lodobenzoate

Property Value

Appearance (-:oIF)rIeSS to light yellow or light orange clear
liquid[7][9]

Boiling Point 163-165 °C at 23 mmHg[9]

Density 1.664 + 0.06 g/cm3 (Predicted)[9]

Refractive Index 1.584[9]

Flash Point 121 °C[10]

Solubility Difficult to mix with water[9]

Sensitivity Light Sensitive[2][9]

Synthesis of Ethyl 2-lodobenzoate

The most common method for the synthesis of ethyl 2-iodobenzoate is the Fischer
esterification of 2-iodobenzoic acid with ethanol in the presence of a strong acid catalyst, such
as sulfuric acid.[2]

Experimental Protocol: Fischer Esterification

This protocol is a representative method adapted from general Fischer esterification
procedures for benzoic acid derivatives.
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Materials:

e 2-lodobenzoic acid

e Anhydrous ethanol

e Concentrated sulfuric acid

 Diethyl ether

¢ 10% aqueous sodium carbonate solution

e Anhydrous sodium sulfate

o Standard reflux and extraction glassware

» Magnetic stirrer and heating mantle

Procedure:

 In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-iodobenzoic acid in an
excess of anhydrous ethanol (e.g., 10-20 molar equivalents).

o Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 mol%) to the stirring
solution.

» Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The reaction
is typically refluxed for several hours. The progress can be monitored by Thin Layer
Chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.

o Transfer the reaction mixture to a separatory funnel.

o Add diethyl ether to extract the product and then wash the organic layer sequentially with:

o Water
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o 10% aqueous sodium carbonate solution (to neutralize the acidic catalyst and any
unreacted carboxylic acid). Continue washing until no more COz2 evolution is observed.

o Water

o Brine

» Dry the organic layer over anhydrous sodium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield the crude ethyl 2-iodobenzoate.

e The crude product can be further purified by vacuum distillation.
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Synthesis Workflow

Start: Combine Reactants

2-lodobenzoic Acid +
Ethanol +
H2S0a4 (catalyst)

l

Heat to Reflux
(several hours)

l

Cool and Perform
Aqueous Workup

l

Extract with Diethyl Ether

l

Wash Organic Layer:
1. H20
2. Na2COs (aq)
3. Brine

l

Dry with Na2SOa

l

Solvent Evaporation
(Rotary Evaporator)

l

Vacuum Distillation
(optional)

Final Product:
Ethyl 2-lodobenzoate

Click to download full resolution via product page

Caption: Synthesis workflow for ethyl 2-iodobenzoate via Fischer esterification.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1229623?utm_src=pdf-body-img
https://www.benchchem.com/product/b1229623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

Ethyl 2-iodobenzoate is considered a hazardous chemical and should be handled with
appropriate safety precautions.

GHS Hazard Classification

Table 3: GHS Hazard Statements for Ethyl 2-lodobenzoate

Hazard Code Statement

H315 Causes skin irritation[7][10]

H319 Causes serious eye irritation[7][10]
H302 Harmful if swallowed[1]

H312 Harmful in contact with skin[1]
H332 Harmful if inhaled[1]

H335 May cause respiratory irritation[10]

Signal Word: Warning[1][10]
Hazard Pictograms:

e [rritant (Exclamation Mark)[1]

Precautionary Measures and First Aid

Table 4: Precautionary Statements and First Aid Measures
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Precautionary Code Statement
Prevention
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.[7]
Do not eat, drink or smoke when using this
P270
product.
pP271 Use only outdoors or in a well-ventilated area.
280 Wear protective gloves/protective clothing/eye
protection/face protection.[7][11]
Response
IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.[7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

If skin irritation occurs: Get medical

P332 + P313 ] ]
advice/attention.[7]
If eye irritation persists: Get medical
P337 + P313 i )
advice/attention.[7]
P362 Take off contaminated clothing and wash before
reuse.[7]
Storage
Store in a well-ventilated place. Keep container
P403 + P233 )
tightly closed.
Disposal
Dispose of contents/container to an approved
P501

waste disposal plant.
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Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[11] Avoid ingestion and inhalation.[11]
Ensure adequate ventilation.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[11] As the
compound is light-sensitive, store it in a dark place or in a light-resistant container.[2][10]
Recommended storage temperature is 2-8°C.[9]
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Safe Handling Workflow

Start: Handling Ethyl 2-lodobenzoate

Y

Wear Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Y

Work in a Well-Ventilated Area
(e.g., Fume Hood)

\ 4

Avoid:
- Inhalation of Vapors
- Contact with Skin and Eyes

- Ingestion
In Case of Spill: First Aid: — .
) pi - Skin: Wash with soap and water Store in a Cool, Dry, Dark, Dispose of as Hazardous Waste
- Absorb with Inert Material . . . . . :
. - Eyes: Rinse with water for 15 min Well-Ventilated Area According to Regulations
- Dispose of as Hazardous Waste . . . .
- Ingestion/Inhalation: Seek medical attention

End of Procedure

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of ethyl 2-iodobenzoate.

Toxicological and Ecological Information
Toxicological Information
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The toxicological properties of ethyl 2-iodobenzoate have not been fully investigated.[11] The
available information is primarily based on its classification as an irritant and a substance that is
harmful if swallowed, inhaled, or in contact with skin.[1]

Ecological Information

» Ecotoxicity: Do not empty into drains.[11]

o Persistence and Degradability: The substance is immiscible with water and may persist in
the environment.[11]

e Bioaccumulation: No information is available.[11]

» Mobility in Soil: Due to its low water solubility, it is not likely to be mobile in the environment.
[11]

Concluding Remarks

Ethyl 2-iodobenzoate is a valuable chemical intermediate with well-defined physical and
chemical properties. Its synthesis is straightforward, and with the appropriate safety
precautions, it can be handled safely in a laboratory and industrial setting. Researchers and
drug development professionals should always consult the most recent Safety Data Sheet
before use and adhere to all recommended safety protocols. Further research into the
toxicological and ecological impact of this compound is warranted to provide a more complete
safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. nbinno.com [nbinno.com]
e 2. benchchem.com [benchchem.com]

o 3. epa.gov [epa.gov]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1229623?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jo051010r
https://www.nbinno.com/article/other-organic-chemicals/exploring-ethyl-2-iodobenzoate-a-key-intermediate-for-your-synthesis-needs-on
https://pubs.acs.org/doi/10.1021/jo051010r
https://pubs.acs.org/doi/10.1021/jo051010r
https://pubs.acs.org/doi/10.1021/jo051010r
https://pubs.acs.org/doi/10.1021/jo051010r
https://www.benchchem.com/product/b1229623?utm_src=pdf-body
https://www.benchchem.com/product/b1229623?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/exploring-ethyl-2-iodobenzoate-a-key-intermediate-for-your-synthesis-needs-on
https://www.benchchem.com/pdf/Fischer_Esterification_of_Benzoic_Acid_with_Ethanol_Application_Notes_and_Protocols.pdf
https://www.epa.gov/pesticide-science-and-assessing-pesticide-risks/guidance-reporting-environmental-fate-and-transport
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 4. chem.libretexts.org [chem.libretexts.org]

e 5. 2-lodobenzoic acid synthesis - chemicalbook [chemicalbook.com]
e 6. scbt.com [scbt.com]

e 7. nbinno.com [nbinno.com]

¢ 8. Practical Synthesis of 2-lodosobenzoic Acid (IBA) without Contamination by Hazardous 2-
lodoxybenzoic Acid (IBX) under Mild Conditions - PMC [pmc.ncbi.nim.nih.gov]

e 9. Ethyl 2-iodobenzoate | 1829-28-3 [sigmaaldrich.com]
e 10. Ethyl 2-iodobenzoate | COH9I02 | CID 2829347 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 11. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [CAS number and safety data for ethyl 2-iodobenzoate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229623#cas-number-and-safety-data-for-ethyl-2-
iodobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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